Cas no 944904-13-6 (7-Fluoro-3-Chromanone)

• Product Name: 7-Fluoro-3-Chromanone
• CAS No: 944904-13-6
• MF: C₉H₇FO₂
• MW: 166.149086236954
• CID: 1039384
• PubChem ID: 55263177
• Update Time: 2025-04-20

7-Fluoro-3-Chromanone Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-3-Chromanone
• 7-fluoro-4H-chromen-3-one
• 7-Fluorochroman-3-one
• 7-FLUORO-2H-CHROMEN-3(4H)-ONE
• 7-?fluoro-?2H-?chromen-?3(4H)?-?one
• 944904-13-6
• DTXSID00717045
• 7-Fluoro-2H-1-benzopyran-3(4H)-one
• AKOS006303860
• AB56639
• DB-333741

• MDL： MFCD10696163
• Inchi： 1S/C9H7FO2/c10-7-2-1-6-3-8(11)5-12-9(6)4-7/h1-2,4H,3,5H2
• InChI Key： NALCQUKVUTUVFF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OCC(C2)=O

Computed Properties

• Exact Mass: 166.04300
• Monoisotopic Mass: 166.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.32970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans